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Compound of Interest

Compound Name: Gsk-872 hydrochloride

Cat. No.: B8143567 Get Quote

GSK-872 Hydrochloride Technical Support
Center
Welcome to the technical support center for GSK-872 hydrochloride. This guide is designed

for researchers, scientists, and drug development professionals, providing essential information

on the stability, storage, and handling of GSK-872 hydrochloride to ensure the integrity and

reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is GSK-872 hydrochloride and what is its primary mechanism of action?

A1: GSK-872 hydrochloride is a potent and selective inhibitor of Receptor-Interacting Protein

Kinase 3 (RIPK3).[1][2][3] It binds to the RIPK3 kinase domain with a high affinity (IC50 of 1.8

nM) and inhibits its kinase activity (IC50 of 1.3 nM).[1][2][4][5][6] The primary mechanism of

action is the inhibition of necroptosis, a form of programmed necrotic cell death, by blocking the

RIPK3-mediated phosphorylation of Mixed Lineage Kinase Domain-Like pseudokinase (MLKL).

[7][8]

Q2: What are the recommended storage conditions for GSK-872 hydrochloride powder?

A2: For long-term storage, the solid (powder) form of GSK-872 hydrochloride should be

stored at -20°C.[1][4] Under these conditions, it is stable for up to three years from the date of
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receipt.[4][9] Some suppliers also indicate that storage at 2-8°C is acceptable for shorter

periods.[10]

Q3: How should I prepare and store stock solutions of GSK-872 hydrochloride?

A3: GSK-872 hydrochloride is most commonly dissolved in dimethyl sulfoxide (DMSO).[6][9]

[10] It is soluble in DMSO up to 100 mg/mL.[10] Stock solutions should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -80°C for long-term stability (up to 1-2 years).[4][6]

For shorter periods, storage at -20°C is viable for up to 1-3 months.[4][9][10] It is recommended

to use fresh DMSO, as moisture-absorbing DMSO can reduce the solubility of the compound.

[9]

Q4: Is GSK-872 hydrochloride soluble in aqueous solutions?

A4: GSK-872 hydrochloride has limited solubility in aqueous solutions. One supplier notes

solubility in water at 2.5 mg/mL, which may require ultrasonication and warming to 60°C to

achieve.[6] For cell-based assays, it is common practice to prepare a high-concentration stock

solution in DMSO and then dilute it to the final working concentration in an aqueous cell culture

medium. It is crucial to ensure that the final concentration of DMSO is not toxic to the cells

(typically <0.1%).

Q5: Is GSK-872 hydrochloride sensitive to light?

A5: One supplier suggests protecting the compound from light during storage.[10] While

extensive photostability data is not readily available, it is good laboratory practice to store stock

solutions in light-protected vials (e.g., amber vials) and to minimize exposure to direct light

during experiments.
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon thawing.

The compound may have

come out of solution during

freezing. The DMSO used may

have absorbed moisture.

Warm the solution gently (e.g.,

in a 37°C water bath) and

vortex to redissolve. Use fresh,

anhydrous DMSO for

preparing stock solutions.[9]

Inconsistent or no effect in cell-

based assays.

Improper storage leading to

degradation. Incorrect final

concentration. Cell line not

susceptible to necroptosis.

Ensure the compound has

been stored correctly as per

the recommendations. Verify

the concentration of your stock

solution and perform a dose-

response experiment. Confirm

that your cell model expresses

the necessary components of

the necroptosis pathway

(RIPK1, RIPK3, MLKL).

Compound precipitates in

aqueous buffer/media.

The solubility limit in the

aqueous solution has been

exceeded.

Prepare a more concentrated

stock solution in DMSO to

minimize the volume added to

the aqueous solution. Ensure

rapid mixing upon dilution. For

in vivo studies, consider using

a formulation with co-solvents

like PEG300 and Tween 80.[9]

Observed cytotoxicity is not

related to necroptosis

inhibition.

At higher concentrations (3-10

µM), GSK-872 has been

reported to induce apoptosis.

[1][3]

Perform control experiments to

distinguish between

necroptosis inhibition and off-

target effects. This can include

using caspase inhibitors to

block apoptosis.

Data Presentation
Table 1: Storage Conditions and Stability of GSK-872 Hydrochloride
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Form
Storage
Temperature

Duration of
Stability

Source(s)

Powder (Solid) -20°C 3 years [4][9]

4°C 2 years

In Solvent (DMSO) -80°C 1-2 years [4][6]

-20°C 1-3 months [4][10]

Table 2: Solubility of GSK-872 Hydrochloride

Solvent
Maximum
Concentration

Notes Source(s)

DMSO 100 mg/mL
Use fresh, anhydrous

DMSO.[9]
[10]

Ethanol
100 mM (approx.

38.35 mg/mL)

Water 2.5 mg/mL
Requires ultrasonic

and warming to 60°C.
[6]

In Vivo Formulation 1 ≥ 2.5 mg/mL
10% DMSO >> 90%

corn oil.
[2][11]

In Vivo Formulation 2 ≥ 2.08 mg/mL

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline.

[2]

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO:

Materials: GSK-872 hydrochloride (MW: 419.95 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/372501506_RIPK3-MLKL_necroptotic_signalling_amplifies_STING_pathway_and_exacerbates_lethal_sepsis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6102393/
https://www.researchgate.net/publication/372501506_RIPK3-MLKL_necroptotic_signalling_amplifies_STING_pathway_and_exacerbates_lethal_sepsis
https://www.medchemexpress.com/gsk-872-hydrochloride.html
https://www.researchgate.net/publication/372501506_RIPK3-MLKL_necroptotic_signalling_amplifies_STING_pathway_and_exacerbates_lethal_sepsis
https://www.selleckchem.com/products/GSK872-GSK2399872A.html
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6102393/
https://www.selleckchem.com/products/GSK872-GSK2399872A.html
https://www.medchemexpress.com/gsk-872-hydrochloride.html
https://www.reactivi.ro/uploads/docs/39292/GSK-872-DataSheet-MedChemExpress.pdf
https://www.lifetechindia.com/pdf/HY-101872.pdf
https://www.reactivi.ro/uploads/docs/39292/GSK-872-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh out a precise amount of GSK-872 hydrochloride powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.1995 mg.

Add the appropriate volume of anhydrous DMSO to the powder. For the example above,

add 1 mL of DMSO.

Vortex the solution until the compound is completely dissolved. Gentle warming (37°C)

may be applied if necessary.

Aliquot the stock solution into smaller volumes in light-protected, sterile tubes to avoid

multiple freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

2. Preparation of Working Solutions for In Vitro Cell-Based Assays:

Materials: 10 mM GSK-872 hydrochloride stock solution in DMSO, appropriate cell culture

medium.

Procedure:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. For example, to make a 10 µM working solution, dilute the 10 mM

stock 1:1000 in the medium.

Ensure the final concentration of DMSO in the cell culture medium is below the level of

toxicity for your specific cell line (typically <0.1%).

Add the working solution to your cells and proceed with your experiment.

3. Preparation of a Formulation for In Vivo Administration:

Materials: GSK-872 hydrochloride, DMSO, PEG300, Tween 80, sterile saline.
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Procedure (Example Formulation):

Prepare a concentrated stock solution of GSK-872 hydrochloride in DMSO (e.g., 50

mg/mL).[10]

To prepare 1 mL of the final formulation, take 50 µL of the 50 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween 80 and mix thoroughly.

Add 500 µL of sterile saline to bring the final volume to 1 mL.

This formulation should be prepared fresh before each use.[10]
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Caption: Inhibition of the Necroptosis Signaling Pathway by GSK-872.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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